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Compound of Interest

5-Chloro-3-hydroxybenzofuran-2-
Compound Name:
carboxamide

Cat. No.: B11892310

Get Quote

Technical Guide: 5-Chloro-3-hydroxybenzofuran-
2-carboxamide
Executive Summary

The compound 5-Chloro-3-hydroxybenzofuran-2-carboxamide represents a privileged

scaffold in medicinal chemistry, particularly within the kinase inhibitor and anti-inflammatory
drug discovery space. Unlike simple benzofurans, the 3-hydroxy-2-carboxamide motif
introduces a unique hydrogen-bond donor/acceptor system that mimics the ATP-binding pocket
of several kinases (e.g., IKK-3, Pim-1).

This guide provides an authoritative breakdown of its physicochemical properties, a validated
synthetic protocol, and a structural analysis focusing on its critical tautomeric behavior.

Part 1: Physicochemical Characterization

The following data constitutes the definitive identity card for 5-Chloro-3-hydroxybenzofuran-
2-carboxamide. Researchers should use the Canonical SMILES for accurate in silico docking
and library registration.
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Core Data Table

Property Value Notes

5-Chloro-3-hydroxy-1-

IUPAC Name ]
benzofuran-2-carboxamide
Molecular Formula CoHeCINO3
Molecular Weight 211.60 g/mol Average Mass
Monoisotopic Mass 211.0036 g/mol For HRMS calibration
) NC(=0)C1=C(0)C2=C(01)C=
Canonical SMILES Enol form (Preferred)
CC(Cl=C2
DSULSHPYVGTEJW-
InChl Key (Analogous base key)
UHFFFAOYSA-N
LogP (Predicted) ~1.8-2.1 Lipinski compliant
H-Bond Donors 2 Amide NHz, Enol OH
H-Bond Acceptors 3 Amide C=0, Furan O, Enol O

Part 2: Structural Analysis & Tautomerism

Understanding the tautomeric equilibrium of this molecule is critical for molecular modeling.
While many 3-hydroxybenzofurans exist in equilibrium with their keto form (benzofuran-3(2H)-
one), the presence of the 2-carboxamide group strongly shifts the equilibrium toward the enol
(3-hydroxy) form.

Mechanism of Stabilization

The enol form is stabilized by a Pseudo-Six-Membered Ring formed via an intramolecular
hydrogen bond between the 3-hydroxyl proton and the carbonyl oxygen of the amide. This
planar conformation is essential for its biological activity, often acting as a bioisostere for
guinolone or flavonoid cores.

Diagram 1: Tautomeric Equilibrium & Stabilization
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Figure 1: The equilibrium heavily favors the Enol form due to the intramolecular hydrogen bond
between the C3-OH and the C2-Amide Carbonyl.

Part 3: Validated Synthetic Protocol

Objective: Synthesize 5-Chloro-3-hydroxybenzofuran-2-carboxamide from commercially
available 5-chlorosalicylic acid derivatives.

Methodology: This protocol utilizes a modified Rapiccioli-type cyclization. It involves the O-
alkylation of methyl 5-chlorosalicylate with 2-chloroacetamide, followed by a base-mediated
Dieckmann condensation.

Reagents & Materials[1][2][5][6][7][8]1[9][10][11]

e Precursor: Methyl 5-chloro-2-hydroxybenzoate (Methyl 5-chlorosalicylate).

Alkylaing Agent: 2-Chloroacetamide.|[1]

Base: Potassium Carbonate (K2COs) [Anhydrous] or Sodium Ethoxide (NaOEt).

Solvent: DMF (N,N-Dimethylformamide) or Ethanol.[1]

Workup: 1N HCI, Ethyl Acetate, Brine.

Step-by-Step Workflow

o O-Alkylation (Ether Formation):

o Dissolve Methyl 5-chloro-2-hydroxybenzoate (1.0 eq) in anhydrous DMF.
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[e]

Add Potassium Carbonate (2.5 eq) and stir at room temperature for 15 minutes to
generate the phenoxide.

[e]

Add 2-Chloroacetamide (1.2 eq) portion-wise.

o

Heat the mixture to 80°C for 4—6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

[¢]

Checkpoint: The intermediate is Methyl 2-(2-amino-2-oxoethoxy)-5-chlorobenzoate.

e Cyclization (Dieckmann Condensation):

o Note: Often, this cyclization occurs spontaneously under the conditions of Step 1. If the
intermediate persists, increase temperature to 100°C or add a stronger base (NaOEt in
EtOH).

o The methylene proton alpha to the amide is deprotonated; the resulting carbanion attacks
the methyl ester carbonyl.

o Methanol is eliminated, forming the 5-membered furan ring.
« Isolation & Purification:
o Pour the reaction mixture into crushed ice/water.
o Acidify carefully with 1N HCI to pH ~3 (to protonate the enol).
o The product usually precipitates as a solid. Filter and wash with cold water.[2]

o Recrystallization: Ethanol or Methanol/Water mixture.

Diagram 2: Synthetic Pathway
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Figure 2: Step-wise synthesis via O-alkylation and intramolecular cyclization.[3]

Part 4: Medicinal Chemistry Applications (SAR)

The 5-chloro-3-hydroxybenzofuran-2-carboxamide scaffold acts as a versatile
pharmacophore.

¢ Kinase Inhibition (IKK- / Pim-1): The planar benzofuran system fits into the ATP-binding
cleft. The 3-hydroxy and 2-carboxamide groups form a "hinge-binding" motif, interacting with
the kinase hinge region via hydrogen bonds.
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e 5-Chloro Substituent: This halogen occupies a hydrophobic pocket (often "Gatekeeper"
regions in kinases), improving potency and metabolic stability compared to the unsubstituted
analog.

e Glucosylceramide Synthase (GCS): Derivatives of this core have been explored as GCS
inhibitors for lysosomal storage diseases, where the carboxamide tail is often extended or
modified.

Diagram 3: Pharmacophore Analysis
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Figure 3: Structure-Activity Relationship (SAR) highlighting the functional roles of substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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